tert-Butyl 4-(2-chloro-5-isopropylpyrimidin-4-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(2-chloro-5-propan-2-ylpyrimidin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H25ClN4O2/c1-11(2)12-10-18-14(17)19-13(12)20-6-8-21(9-7-20)15(22)23-16(3,4)5/h10-11H,6-9H2,1-5H3
• InChI Key: ZEFUCLUOYUALSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=C(N=C1N2CCN(CC2)C(=O)OC(C)(C)C)Cl
• Molecular Formula: C16H25ClN4O2
• Molecular Weight: 340.8 g/mol

Description

“tert-Butyl 4-(2-chloro-5-isopropylpyrimidin-4-yl)piperazine-1-carboxylate” is a chemical compound with the empirical formula C16H25ClN4O2. It is provided to early discovery researchers as part of a collection of unique chemicals. The compound is a solid in form.

Synthesis Analysis

The synthesis of similar compounds involves processes such as Buchwald-Hartwig amination with various aryl halides. It can be used to synthesize monosubstituted piperazine intermediates of many bioactive molecules and piperazine containing drug substances.

Molecular Structure Analysis

The InChI code for the compound is 1S/C16H25ClN4O2/c1-11(2)12-10-18-14(17)19-13(12)20-6-8-21(9-7-20)15(22)23-16(3,4)5/h10-11H,6-9H2,1-5H3. This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 340.85. It is a solid at room temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Background: Tert-butyl 4-(2-chloro-5-isopropylpyrimidin-4-yl)piperazine-1-carboxylate is a piperazine derivative with a tert-butyl ester group. Its chemical structure suggests potential bioactivity, making it an attractive candidate for drug development.

Applications:

Anticancer Agents: Researchers have explored derivatives of this compound as potential anticancer agents. .

Kinase Inhibitors: The pyrimidine scaffold in this compound resembles kinase inhibitors. It could serve as a starting point for designing novel kinase-targeted drugs. .

Antiviral Agents: Given the structural similarity to existing antiviral drugs, tert-butyl 4-(2-chloro-5-isopropylpyrimidin-4-yl)piperazine-1-carboxylate may exhibit antiviral activity. .

Organic Synthesis and Building Blocks

Background: The tert-butyl ester group provides stability and protection during synthetic processes. As a result, this compound serves as a versatile building block for various organic transformations.

Applications:

Amide Synthesis: Tert-butyl 4-(2-chloro-5-isopropylpyrimidin-4-yl)piperazine-1-carboxylate can be converted into amides. .

Sulphonamide Derivatives: By functionalizing the piperazine nitrogen, researchers create sulphonamide derivatives. .

Mannich Bases and Schiff’s Bases: The piperazine core allows access to Mannich bases and Schiff’s bases. .

Thiazolidinones and Azetidinones: Tert-butyl 4-(2-chloro-5-isopropylpyrimidin-4-yl)piperazine-1-carboxylate derivatives can be transformed into thiazolidinones and azetidinones. .

Conclusion

Tert-butyl 4-(2-chloro-5-isopropylpyrimidin-4-yl)piperazine-1-carboxylate holds promise in both medicinal chemistry and organic synthesis. Its unique structure and potential bioactivity make it an intriguing subject for further research and development.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral. It has hazard statements H302, H315, H319, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with skin and eyes.